Cas no 5041-81-6 (Isoliquiritin)

Isoliquiritigenin and liquiritigenin are two important flavonoids in Glycyrrhiza uralensis,Anti ulcer\The role of anti HIV.Glycyrrhiza uralensis is a leguminous plantGlycyrrhiza uralensisFisch.\Glycyrrhiza inflataG.inflata Bat.Or Glycyrrhiza glabraG.glabra L.Dried roots and rhizomes of,Heat clearing and detoxification\Antitussive and expectorant\Invigorating spleen and stomach\Harmonizing the effects of various drugs.

Isoliquiritin structure

Product Name:Isoliquiritin

CAS No:5041-81-6

Molecular Formula:C₂₁H₂₂O₉

Molecular Weight:418.3940

MDL:MFCD00272145

CID:95011

Isoliquiritin Properties

Names and Identifiers

- ISOLIQUIRITIN
- (E)-1-(2,4-Dihydroxyphenyl)-3-[4-(β-D-glucopyranosyloxy)phenyl]-2-propen-1-one
- [(E)-2',4'-Dihydroxychalcone-4-yl]β-D-glucopyranoside
- 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-[4-(.beta.-D-glucopyranosyloxy)phenyl]-, (2E)-
- Aids004475
- Aids-004475
- neoisoliquritin
- 2',4,4'-Trihydroxychalcone 4-(beta-D-glucopyranoside)
- (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
- 4-[(1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl]phenyl beta-D-glucopyranoside
- 2′,4,4′-Trihydroxychalcone 4-glucoside
- Isoliquiritoside
- 2',4,4'-Trihydroxychalcone 4-beta-D-glucopyranoside
- 2Y348H1V4W
- MEGxp0_001945
- YNWXJFQOCHMPCK-LXGDFETPSA-N
- LMPK12120021
- BDBM50362885
- X1167
- N1750
- X1193
- C16978
- I07-
- +Expand
- MDL： MFCD00272145
- InChIKey： YNWXJFQOCHMPCK-LXGDFETPSA-N
- Inchi： 1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-5-1-11(2-6-13)3-8-15(24)14-7-4-12(23)9-16(14)25/h1-9,17-23,25-28H,10H2/b8-3+/t17-,18-,19+,20-,21-/m1/s1
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(/C(/[H])=C(\[H])/C(C2C([H])=C([H])C(=C([H])C=2O[H])O[H])=O)=C([H])C=1[H]

Computed Properties

Exact Mass: 418.126382g/mol
Surface Charge: 0
XLogP3: 1.7
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 6
Monoisotopic Mass: 418.126382g/mol
Monoisotopic Mass: 418.126382g/mol
Topological Polar Surface Area: 157Å²
Heavy Atom Count: 30
Complexity: 589
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 418.4

Experimental Properties

LogP: 0.17260
PSA: 156.91000
Melting Point: 185-186 ºC
Color/Form: Yellow powder
Density: 1.528

Isoliquiritin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RKL-1mg	Isoliquiritin	5041-81-6	99%	1mg	$115.00
A2B Chem LLC	AB74901-1mg	Isoliquiritin	5041-81-6	99%	1mg	$45.00
Aaron	AR003RSX-10mg	Isoliquiritin	5041-81-6		10mg	$139.00
Ambeed	A336536-25mg	(E)-1-(2,4-Dihydroxyphenyl)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)prop-2-en-1-one	5041-81-6	98%	25mg	$123.00	2022-05-17
Chemenu	CM181642-100mg	Isoliquiritin	5041-81-6	97%	100mg	$337
ChemFaces	CFN99155-20mg	Isoliquiritin	5041-81-6	>=98%	20mg	$138
ChemScence	CS-0009792-5mg	Isoliquiritin	5041-81-6	98.58%	5mg	$119.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0788-100mg	Isoliquiritin	5041-81-6	98%	100mg	$350	2023-09-20
Crysdot LLC	CD11114701-100mg	Isoliquiritin	5041-81-6	97%	100mg	$360
DC Chemicals	DC23110-100 mg	Isoliquiritin	5041-81-6	>98%, Standard References Grade	100mg	$650.0	2022-02-28

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Isoliquiritin Related Literature

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Yu Lin,Wei Xu,Wen Xu,Mingqing Huang,Yuqin Zhang,Huang Li,Kedan Chu,Lidian Chen Anal. Methods 2015 7 8285
2. Inhibition of human thrombin by the constituents of licorice: inhibition kinetics and mechanistic insights through in vitro and in silico studies

Cheng-Cheng Shi,Tian-Ran Chen,Qi-Hua Zhang,Ling-Hua Wei,Chao Huang,Ya-Di Zhu,Hai-Bin Liu,Ya-Kun Bai,Fang-Jun Wang,Wen-Zhi Guo,Li-Rong Zhang,Guang-Bo Ge RSC Adv. 2020 10 3626
3. Protective effect of isoliquiritin against corticosterone-induced neurotoxicity in PC12 cells

Yu-zhi Zhou,Xiao Li,Wen-xia Gong,Jun-sheng Tian,Xiao-xia Gao,Li Gao,Xiang Zhang,Guan-hua Du,Xue-mei Qin Food Funct. 2017 8 1235
4. A systematic quality control method of Huangqi decoction: simultaneous determination of eleven flavonoids and seven triterpenoid saponins by UHPLC-MS

Hui-Long Luo,Jie Zhong,Fu-Yuan Ye,Qian Wang,Yue-Ming Ma,Ping Liu,Hua Zhang,Ming-Yu Sun,Jian Jiang Anal. Methods 2014 6 4593
5. Comparative intestinal bacteria-associated pharmacokinetics of 16 components of Shengjiang Xiexin decoction between normal rats and rats with irinotecan hydrochloride (CPT-11)-induced gastrointestinal toxicity in vitro using salting-out sample preparation and LC-MS/MS

Huanyu Guan,Xiaoming Wang,Shiping Wang,Yang He,Jiajing Yue,Shanggao Liao,Yuanda Huang,Yue Shi RSC Adv. 2017 7 43621
6. Inhibition of human thrombin by the constituents of licorice: inhibition kinetics and mechanistic insights through in vitro and in silico studies

Cheng-Cheng Shi,Tian-Ran Chen,Qi-Hua Zhang,Ling-Hua Wei,Chao Huang,Ya-Di Zhu,Hai-Bin Liu,Ya-Kun Bai,Fang-Jun Wang,Wen-Zhi Guo,Li-Rong Zhang,Guang-Bo Ge RSC Adv. 2020 10 3626
7. Ionic liquids-ultrasound based efficient extraction of flavonoid glycosides and triterpenoid saponins from licorice

Shuai Ji,Yujie Wang,Zhenyu Su,Dandan He,Yan Du,Mengzhe Guo,Dongzhi Yang,Daoquan Tang RSC Adv. 2018 8 13989
8. A comprehensive strategy to monitor quality consistency of Weibizhi tablets based on integrated MIR and UV spectroscopic fingerprints, a systematically quantified fingerprint method, antioxidant activities and UPLC-Q-TOF-MS chemical profiling

Yingchun Liu,Guoxiang Sun,Jiayao Luan,Junhong Ling,Jing Zhang,Fangliang Yang RSC Adv. 2016 6 366
9. A comprehensive strategy to monitor quality consistency of Weibizhi tablets based on integrated MIR and UV spectroscopic fingerprints, a systematically quantified fingerprint method, antioxidant activities and UPLC-Q-TOF-MS chemical profiling

Yingchun Liu,Guoxiang Sun,Jiayao Luan,Junhong Ling,Jing Zhang,Fangliang Yang RSC Adv. 2016 6 366
10. Natural deep eutectic solvents as tailored and sustainable media for the extraction of five compounds from compound liquorice tablets and their comparison with conventional organic solvents

Jia-ni Dong,Guo-dong Wu,Zhi-qiang Dong,Dan Yang,Yu-kun Bo,Ming An,Long-shan Zhao RSC Adv. 2021 11 37649

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(CAS:5041-81-6)Isoliquiritin

Purity:99%

Quantity:20mg

Price($):165.0